N-(2-methoxy-5-methylphenyl)-1-(2-naphthylsulfonyl)-4-piperidinecarboxamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-1-naphthalen-2-ylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C24H26N2O4S/c1-17-7-10-23(30-2)22(15-17)25-24(27)19-11-13-26(14-12-19)31(28,29)21-9-8-18-5-3-4-6-20(18)16-21/h3-10,15-16,19H,11-14H2,1-2H3,(H,25,27)
• InChI Key: VONFUTPXJWTHRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C2CCN(CC2)S(=O)(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C24H26N2O4S
• Molecular Weight: 438.5 g/mol

Description

N-(2-methoxy-5-methylphenyl)-1-(2-naphthylsulfonyl)-4-piperidinecarboxamide (referred to as MMNPS) is a synthetic compound that has gained attention in the scientific community due to its potential use as a therapeutic agent. MMNPS is a piperidinecarboxamide derivative that exhibits a unique pharmacological profile, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of MMNPS is not fully understood, but it is thought to involve the inhibition of protein aggregation and the modulation of oxidative stress pathways. MMNPS has been shown to bind to amyloid-beta peptides and prevent their aggregation, which may help to reduce the formation of plaques in the brain. Additionally, MMNPS has been shown to reduce oxidative stress in cells, which can help to prevent cell damage and death.
Biochemical and Physiological Effects:
MMNPS has been shown to have a variety of biochemical and physiological effects. In addition to its neuroprotective effects, MMNPS has been shown to have anti-inflammatory and anti-cancer properties. MMNPS has been shown to inhibit the production of inflammatory cytokines, which can help to reduce inflammation in the body. Additionally, MMNPS has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using MMNPS in lab experiments is its unique pharmacological profile. MMNPS exhibits a variety of effects that make it a promising candidate for further research in a variety of areas. However, one limitation of using MMNPS in lab experiments is its potential toxicity. While MMNPS has been shown to be relatively safe in animal studies, further research is needed to determine its safety in humans.

Future Directions

There are several future directions for research on MMNPS. One area of interest is in the development of MMNPS as a therapeutic agent for neurological disorders. Further research is needed to determine the optimal dosage and administration route for MMNPS in humans. Additionally, research is needed to determine the long-term safety and efficacy of MMNPS in humans. Another area of interest is in the development of MMNPS as a therapeutic agent for cancer. Further research is needed to determine the mechanisms underlying the anti-cancer effects of MMNPS and to determine the optimal dosage and administration route for MMNPS in cancer patients.

Scientific Research Applications

MMNPS has been studied for its potential use in a variety of scientific research applications. One area of interest is in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. MMNPS has been shown to inhibit the aggregation of amyloid-beta peptides, which are thought to play a role in the development of Alzheimer's disease. Additionally, MMNPS has been shown to have neuroprotective effects and can prevent the loss of dopaminergic neurons in Parkinson's disease.